Cas no 180340-71-0 (5H-Pyrido[2,3-b]azepin-5-one, 1,6,7,8-tetrahydro-)

5H-Pyrido[2,3-b]azepin-5-one, 1,6,7,8-tetrahydro- structure
180340-71-0 structure
Product name:5H-Pyrido[2,3-b]azepin-5-one, 1,6,7,8-tetrahydro-
CAS No:180340-71-0
MF:C9H10N2O
MW:162.188501834869
CID:3818818
PubChem ID:19699108

5H-Pyrido[2,3-b]azepin-5-one, 1,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 5H-Pyrido[2,3-b]azepin-5-one, 1,6,7,8-tetrahydro-
    • 5H-Pyrido[2,3-b]azepin-5-one, 6,7,8,9-tetrahydro-
    • 6,7,8,9-Tetrahydro-5H-pyrido[2,3-b]azepin-5-one
    • 76954-30-8
    • DTXSID501243834
    • CS-0131195
    • 5H,6H,7H,8H,9H-pyrido[2,3-b]azepin-5-one
    • XQXWGFVQCQZVQE-UHFFFAOYSA-N
    • SCHEMBL5234386
    • 1-Methyl-2,3-dihydro-1,8-naphthyridin-4(1H)-one
    • 180340-71-0
    • 6,7,8,9-tetrahydro-5Hpyrido[2,3-b]azepin-5-one
    • 7,8-Dihydro-1H-pyrido[2,3-b]azepin-5(6H)-one
    • Inchi: InChI=1S/C9H10N2O/c12-8-4-2-6-11-9-7(8)3-1-5-10-9/h1,3,5H,2,4,6H2,(H,10,11)
    • InChI Key: XQXWGFVQCQZVQE-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 162.079312947Da
  • Monoisotopic Mass: 162.079312947Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42Ų
  • XLogP3: 1

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